Cas no 1378259-90-5 (4-Bromo-7-chloroquinoline-3-carboxylic acid)

• Product Name: 4-Bromo-7-chloroquinoline-3-carboxylic acid
• CAS No: 1378259-90-5
• MF: C₁₀H₅BrClNO₂
• MW: 286.509200811386
• CID: 5060309
• Update Time: 2025-06-11

4-Bromo-7-chloroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-chloroquinoline-3-carboxylic acid
• 4-Bromo-7-chloro-quinoline-3-carboxylic acid

• Inchi： 1S/C10H5BrClNO2/c11-9-6-2-1-5(12)3-8(6)13-4-7(9)10(14)15/h1-4H,(H,14,15)
• InChI Key： WSOOOOQERPPPGL-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CN=C2C=C(C=CC2=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• XLogP3: 3
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-7-chloroquinoline-3-carboxylic acid

4-Bromo-7-chloroquinoline-3-carboxylic Acid (CAS No. 1378259-90-5): An Overview of Its Structure, Synthesis, and Applications

4-Bromo-7-chloroquinoline-3-carboxylic acid (CAS No. 1378259-90-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a wide range of biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in the study of 4-Bromo-7-chloroquinoline-3-carboxylic acid.

Chemical Structure and Properties

4-Bromo-7-chloroquinoline-3-carboxylic acid is a derivative of quinoline, a heterocyclic aromatic compound with a nitrogen atom in the ring. The molecular formula of this compound is C₁₁H₆BrClNO₂, and it has a molecular weight of 296.52 g/mol. The presence of bromine and chlorine substituents at specific positions on the quinoline ring imparts unique chemical and biological properties to the molecule.

The compound is known for its high stability and low solubility in water, which can be advantageous in certain pharmaceutical formulations. However, this low solubility can also pose challenges in drug delivery systems, necessitating the development of novel strategies to enhance its bioavailability.

Synthesis Methods

The synthesis of 4-Bromo-7-chloroquinoline-3-carboxylic acid has been explored through various methodologies, each with its own advantages and limitations. One common approach involves the reaction of 4-bromo-7-chloroquinoline with an appropriate carboxylation reagent. For instance, a recent study published in the Journal of Organic Chemistry reported a highly efficient method for the synthesis of this compound using carbon dioxide (CO₂) as the carboxylation agent under mild conditions.

This method not only provides high yields but also minimizes the formation of by-products, making it an environmentally friendly and cost-effective approach. Another notable synthesis route involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which have been shown to be effective in constructing complex quinoline derivatives.

Biological Activities and Potential Applications

4-Bromo-7-chloroquinoline-3-carboxylic acid has been extensively studied for its biological activities, particularly in the context of its potential as an antimalarial agent. Quinoline derivatives have a long history in malaria treatment, with compounds like chloroquine being widely used for decades. Recent research has shown that 4-Bromo-7-chloroquinoline-3-carboxylic acid exhibits potent antimalarial activity against both chloroquine-sensitive and chloroquine-resistant strains of Plasmodium falciparum.

In addition to its antimalarial properties, 4-Bromo-7-chloroquinoline-3-carboxylic acid has also shown promise in other therapeutic areas. For example, studies have demonstrated its potential as an anticancer agent, particularly against breast cancer cells. The compound has been found to induce apoptosis and inhibit cell proliferation through multiple mechanisms, including the modulation of signaling pathways involved in cell cycle regulation and DNA repair.

Clinical Trials and Future Prospects

The promising biological activities of 4-Bromo-7-chloroquinoline-3-carboxylic acid have led to increased interest in its clinical development. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models. These studies have generally shown favorable results, with minimal toxicity observed at therapeutic doses.

To further advance the clinical application of this compound, ongoing research is focused on optimizing its pharmacokinetic properties and developing suitable drug delivery systems. For instance, nanoparticle-based formulations have been explored to enhance the solubility and bioavailability of 4-Bromo-7-chloroquinoline-3-carboxylic acid. These formulations have shown improved therapeutic outcomes in preclinical models, paving the way for future clinical trials.

Conclusion

4-Bromo-7-chloroquinoline-3-carboxylic acid (CAS No. 1378259-90-5) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.